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Compound of Interest

Compound Name: Endothal-disodium

Cat. No.: B3426602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed standard operating procedures for the use of

Endothal-disodium in a laboratory environment. This document covers chemical properties,

safety protocols, experimental procedures, and relevant data to ensure safe and effective use

in research and development.

Chemical and Physical Properties
Endothal-disodium is the disodium salt of Endothall, a dicarboxylic acid and a member of the

7-oxabicyclo[2.2.1]heptane family.[1][2][3] It is primarily known as a potent inhibitor of protein

phosphatase 2A (PP2A).[1][4][5]
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Property Value References

Chemical Name

Disodium 7-

oxabicyclo[2.2.1]heptane-2,3-

dicarboxylate

[2]

Synonyms
Endothal disodium salt,

Disodium endothall
[2]

CAS Number 129-67-9 (for disodium salt) [2]

Molecular Formula C₈H₈Na₂O₅ [6]

Molecular Weight 230.12 g/mol [6]

Appearance
White to off-white

solid/colorless crystals
[7][8]

Solubility
Soluble in water (100 g/kg at

20°C)
[2][8]

Stability

Stable up to 90°C, above

which it slowly converts to its

anhydride. Stable in light and

weak acidic or alkaline media.

[2][7]

Safety, Handling, Storage, and Disposal
Warning: Endothal and its salts are moderately to highly toxic and should be handled with care.

[2][9]

2.1. Hazard Identification and Personal Protective Equipment (PPE)

Acute Toxicity: Toxic if swallowed and harmful in contact with skin.[8][9][10] Ingestion of large

amounts can be fatal and may cause corrosive injury to the gastrointestinal tract.[1][2]

Irritation: Causes serious and potentially irreversible eye damage and skin irritation.[2][8][9]

[11][12] May cause respiratory tract irritation.[8][9]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or goggles.[8][12]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat or impervious

clothing.[8][12]

Respiratory Protection: Use in a well-ventilated area or under a laboratory fume hood to

avoid inhaling dust or aerosols.[8] If ventilation is inadequate, a NIOSH-approved

respirator is required.[8]

2.2. First Aid Measures

If Swallowed: Immediately call a poison control center or doctor. Rinse mouth. Do NOT

induce vomiting.[8][10]

If on Skin: Take off contaminated clothing. Rinse skin immediately with plenty of soap and

water for 15-20 minutes.[8][10][12]

If in Eyes: Hold eye open and rinse slowly and gently with water for 15-20 minutes. Remove

contact lenses, if present, after the first 5 minutes, then continue rinsing. Seek immediate

medical attention.[8][10][12]

If Inhaled: Move person to fresh air. If the person is not breathing, call for emergency medical

assistance and give artificial respiration.[8][10][12]

2.3. Handling and Storage

Handling: Avoid contact with skin and eyes.[8] Do not breathe dust or aerosols.[10][11] Wash

hands thoroughly after handling.[10][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[8][10][13]

Store locked up.[10][13]

2.4. Disposal

Pesticide wastes are acutely hazardous.[11] Dispose of waste material in accordance with

federal, state, and local regulations.[13] Contact a licensed professional waste disposal

service.[8] Do not allow the product to enter drains or waterways.[8][11]
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Figure 1: Laboratory workflow for safe handling of Endothal-disodium.

Mechanism of Action
Endothal-disodium functions primarily as a potent inhibitor of the serine/threonine protein

phosphatase 2A (PP2A), with a lesser inhibitory effect on protein phosphatase 1 (PP1).[4][5]

[14] PP2A is a critical tumor suppressor that regulates multiple signaling pathways involved in

cell growth, proliferation, and apoptosis. By inhibiting PP2A, Endothal leads to the

hyperphosphorylation of PP2A substrate proteins, which can disrupt normal cellular processes

and, in some contexts, promote apoptosis or cell cycle arrest.[15] This mechanism makes it a

valuable tool for studying cellular signaling and a compound of interest in cancer research.[4]
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Figure 2: Simplified signaling pathway showing Endothal-disodium inhibition of PP2A.

Experimental Protocols
4.1. Protocol: Cell-Based Assay for Assessing Endothal-disodium Activity

This protocol describes a general method for treating a cell line (e.g., 3T3 fibroblasts or a

cancer cell line) with Endothal-disodium to observe its effects on cell morphology, viability, or

specific signaling pathways.

Materials:

Endothal-disodium powder

Sterile, nuclease-free water or DMSO for stock solution

Appropriate cell culture medium (e.g., DMEM)

Cell line of interest

Sterile culture plates (e.g., 96-well for viability assays, 6-well for microscopy)

Standard cell culture equipment (incubator, biosafety cabinet, microscope)

Reagents for desired endpoint analysis (e.g., MTT or WST-1 for viability, antibodies for

Western blot)

Procedure:

Stock Solution Preparation: a. Under sterile conditions in a biosafety cabinet, prepare a 10

mM stock solution of Endothal-disodium in sterile water or DMSO. b. Mix thoroughly until

dissolved. Filter-sterilize if necessary. c. Aliquot and store at -20°C for long-term use. Avoid

repeated freeze-thaw cycles.

Cell Seeding: a. Culture cells to ~80% confluency. b. Trypsinize and count the cells. c. Seed

the cells into the appropriate culture plates at a predetermined density. d. Allow cells to

adhere and grow overnight in a 37°C, 5% CO₂ incubator.
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Treatment: a. Prepare a series of working solutions of Endothal-disodium by diluting the

stock solution in a complete culture medium. A typical concentration range might be 10 nM to

100 µM. b. Include a vehicle control (medium with the same concentration of water or DMSO

used for the stock solution). c. Carefully remove the medium from the cells and replace it

with the medium containing the different concentrations of Endothal-disodium or the vehicle

control.

Incubation: a. Return the plates to the incubator for the desired treatment period (e.g., 4, 24,

48, or 72 hours). The incubation time will depend on the specific endpoint being measured.

Endpoint Analysis: a. Morphological Analysis: Observe cells under a microscope at various

time points. Note any changes such as cell rounding, detachment, or signs of apoptosis.[14]

b. Viability Assay (e.g., MTT): Add the viability reagent to each well according to the

manufacturer's instructions. Incubate and then read the absorbance on a plate reader. c.

Protein Analysis (Western Blot): Lyse the cells, collect the protein, and perform a Western

blot to analyze the phosphorylation status of PP2A target proteins.
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Figure 3: Experimental workflow for a cell-based Endothal-disodium assay.

4.2. Protocol: In Vitro Protein Phosphatase 2A (PP2A) Inhibition Assay
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This protocol provides a general framework for measuring the direct inhibitory effect of

Endothal-disodium on purified PP2A enzyme activity.

Materials:

Endothal-disodium

Purified, active PP2A enzyme

PP2A-specific phosphopeptide substrate

Assay buffer (e.g., Tris-HCl, pH 7.4, with MgCl₂, DTT)

Malachite Green Phosphate Detection Kit (or similar)

96-well microplate

Microplate reader

Procedure:

Prepare Reagents: Prepare serial dilutions of Endothal-disodium in the assay buffer. A

typical starting range would be from 1 nM to 100 µM.

Reaction Setup: a. In a 96-well plate, add the assay buffer to each well. b. Add the various

concentrations of Endothal-disodium to the appropriate wells. Include a "no inhibitor"

control and a "no enzyme" background control. c. Add the purified PP2A enzyme to all wells

except the "no enzyme" controls. d. Pre-incubate the plate at 30°C for 10 minutes to allow

the inhibitor to bind to the enzyme.

Initiate Reaction: Start the phosphatase reaction by adding the phosphopeptide substrate to

all wells.

Incubate: Incubate the plate at 30°C for a defined period (e.g., 15-30 minutes), ensuring the

reaction stays within the linear range.

Stop Reaction & Detect Phosphate: a. Stop the reaction by adding the Malachite Green

reagent. This reagent will bind to the free phosphate released by the enzyme activity. b.
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Allow color to develop for 15-20 minutes at room temperature.

Measure Absorbance: Read the absorbance at the appropriate wavelength (e.g., ~620 nm)

using a microplate reader.

Data Analysis: a. Subtract the background absorbance ("no enzyme" control) from all other

readings. b. Calculate the percentage of inhibition for each Endothal-disodium
concentration relative to the "no inhibitor" control. c. Plot the percent inhibition against the log

of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀

value.

Quantitative Data
5.1. Inhibitory Activity

The following table summarizes the in vitro inhibitory concentrations (IC₅₀) of Endothall against

protein phosphatases PP2A and PP1.

Target IC₅₀ Value Reference

Protein Phosphatase 2A

(PP2A)
90 nM [4]

Protein Phosphatase 1 (PP1) 5 µM [4]

5.2. Acute Toxicity Data

The following table presents the median lethal dose (LD₅₀) values for different forms of

Endothall in various animal models. This data highlights the compound's moderate to high

acute toxicity.
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Compound
Form

Route Species LD₅₀ Reference

Disodium

endothall
Oral Rat 51 mg/kg [2]

Disodium

endothall
Dermal Rat 750 mg/kg [2]

Disodium

endothall
Dermal Rabbit 100 mg/kg [2]

Technical

endothall
Oral Rat 38 mg/kg [2]

Endothall H₂O Oral Rat 57 mg/kg [8]

Amine salt of

endothall
Oral Rat 206 mg/kg [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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